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Compound of Interest

Compound Name: PIGMENT ORANGE 62

Cat. No.: B1584295 Get Quote

Introduction

Pigment Orange 62 (C.I. 11775) is a high-performance organic pigment belonging to the

benzimidazolone class. Its chemical structure, characterized by a monoazo group and a

benzimidazolone moiety, imparts exceptional thermal stability, lightfastness, and weather

resistance.[1][2] These properties make it a subject of interest in material science, particularly

in the development of advanced coatings, polymers, and inks where durability and color

stability are critical. This document provides detailed application notes and protocols for

researchers, scientists, and professionals in drug development interested in utilizing Pigment
Orange 62 in material science research.

Physicochemical Properties of Pigment Orange 62
Pigment Orange 62 is a brilliant, yellowish-orange powder with high hiding power.[3][4] Its

performance is attributed to its unique crystal structure and the presence of intermolecular

hydrogen bonds, which enhance its stability.[1][2][5]

Table 1: Physical and Chemical Properties of Pigment Orange 62
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Property Value Reference

C.I. Name Pigment Orange 62 [6]

C.I. Number 11775 [6]

CAS Number 52846-56-7 [6]

Molecular Formula C₁₇H₁₄N₆O₅ [6]

Molecular Weight 382.33 g/mol [6]

Density 1.52 g/cm³ [6]

Oil Absorption 72 g/100g [4]

Specific Surface Area 1.5 m²/g [4]

Performance Characteristics in Material
Applications
Pigment Orange 62 is widely used to impart color to various materials, including paints,

coatings, plastics, and inks. Its performance in these applications is a key area of material

science research, focusing on durability and aesthetic appeal.

Table 2: Performance and Fastness Properties of Pigment Orange 62
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Property Rating/Value
Test
Conditions/System

Reference

Light Fastness

Full Shade 8 Blue Wool Scale (1-8) [3]

Tint 7-8 Blue Wool Scale (1-8) [4]

Weather Fastness 4-5 Grey Scale (1-5) [4]

Heat Resistance 180 °C 10 minutes [4]

Solvent Resistance

Water 4-5 Scale (1-5) [6]

Ethanol 4-5 Scale (1-5) [4]

Ethyl Acetate 4-5 Scale (1-5) [4]

Benzene 4 Scale (1-5) [3]

Ketone 4-5 Scale (1-5) [3]

Chemical Resistance

Acid 5 Scale (1-5) [4]

Alkali 5 Scale (1-5) [4]

Migration Resistance 4-5 Scale (1-5) [4]

Experimental Protocols
Synthesis of Pigment Orange 62
The synthesis of Pigment Orange 62 involves a diazotization and coupling reaction. This

protocol is based on the general manufacturing methods for azo pigments.

Materials:

4-Nitrobenzenamine
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3-Oxo-N-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)butanamide

Sodium nitrite

Hydrochloric acid

Sodium hydroxide

Distilled water

Ice

Protocol:

Diazotization:

1. Dissolve 4-Nitrobenzenamine in a dilute hydrochloric acid solution.

2. Cool the solution to 0-5 °C in an ice bath.

3. Slowly add a cooled aqueous solution of sodium nitrite to the amine solution while

maintaining the temperature below 5 °C to form the diazonium salt.

Coupling:

1. Prepare a solution of the coupling agent, 3-Oxo-N-(2-oxo-2,3-dihydro-1H-

benzo[d]imidazol-5-yl)butanamide, in a dilute sodium hydroxide solution.

2. Cool the coupling agent solution to 0-5 °C.

3. Slowly add the diazonium salt solution to the coupling agent solution with vigorous stirring,

maintaining the temperature and a slightly alkaline pH.

Isolation and Purification:

1. After the coupling reaction is complete, the precipitated pigment is filtered.

2. Wash the filter cake with distilled water until neutral.
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3. Dry the pigment in an oven at a controlled temperature.

Diagram 1: Synthesis Workflow for Pigment Orange 62
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A schematic of the synthesis process for Pigment Orange 62.

Incorporation and Evaluation in Polymer Systems (e.g.,
HDPE)
This protocol outlines the steps to incorporate Pigment Orange 62 into High-Density

Polyethylene (HDPE) and evaluate its performance.

Materials:

Pigment Orange 62

HDPE resin

Two-roll mill or twin-screw extruder

Injection molding machine

Colorimeter

Weathering chamber (e.g., Xenon-arc)

Protocol:

Compounding:

1. Dry blend Pigment Orange 62 with HDPE resin at a specified concentration (e.g., 0.1%

for full shade).

2. Melt compound the mixture using a two-roll mill or twin-screw extruder at a temperature

suitable for HDPE (e.g., 180-220 °C).

Specimen Preparation:

1. Granulate the compounded material.
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2. Use an injection molding machine to prepare standardized test plaques.

Performance Evaluation:

1. Colorimetric Analysis: Measure the color coordinates (e.g., CIELAB Lab*) of the plaques

using a colorimeter.

2. Light and Weather Fastness: Expose the plaques in a weathering chamber according to

standard protocols (e.g., ASTM D4303).[7][8] Periodically measure color changes to

determine the pigment's stability.

3. Thermal Stability: Assess color change after exposing the plaques to elevated

temperatures for a defined period.

4. Migration Resistance: Evaluate the potential for the pigment to migrate to the surface of

the plastic or into a material in contact with it, following standards like DIN 53775.[9]

Diagram 2: Workflow for Evaluating Pigment Orange 62 in HDPE
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A process flow for incorporating and testing Pigment Orange 62 in a polymer matrix.

Advanced Material Science Applications
While primarily used as a colorant, the benzimidazolone structure of Pigment Orange 62
suggests potential for other material science applications. Research in these areas is still

emerging.
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Corrosion Inhibition: Benzimidazolone derivatives have been investigated as corrosion

inhibitors for metals.[10] The nitrogen and oxygen atoms in the Pigment Orange 62
molecule could potentially coordinate with metal surfaces, forming a protective layer.

Organic Electronics: The conjugated π-system in the pigment's structure is a characteristic of

organic semiconductors. Further research could explore its potential in applications such as

organic photovoltaics or light-emitting diodes, although significant modification would likely

be required to optimize its electronic properties.

Safety and Handling
Pigment Orange 62 is generally considered non-toxic.[5] However, as with any fine powder,

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a dust

mask, should be worn to avoid inhalation and contact with skin and eyes. Consult the material

safety data sheet (MSDS) for detailed safety information.

Conclusion

Pigment Orange 62 is a high-performance material with well-documented stability and

durability, making it an excellent candidate for research in robust coatings and polymers. The

provided protocols offer a foundation for its synthesis and evaluation in material science

contexts. Future research may unlock novel applications for this and other benzimidazolone

pigments beyond their traditional role as colorants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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